6-Isopropyl-2-(4-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(4-methylsulfonylbenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3O4S2.ClH/c1-11(2)22-9-8-14-15(10-22)27-19(16(14)17(20)23)21-18(24)12-4-6-13(7-5-12)28(3,25)26;/h4-7,11H,8-10H2,1-3H3,(H2,20,23)(H,21,24);1H
• InChI Key: ZISHGXFAQCIFEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C.Cl
• Molecular Formula: C19H24ClN3O4S2
• Molecular Weight: 458.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an isopropyl group, a methylsulfonyl group, a benzamido group, and a tetrahydrothieno[2,3-c]pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the isopropyl group might be introduced through a substitution reaction, while the benzamido group could be formed through a condensation reaction. The tetrahydrothieno[2,3-c]pyridine ring might be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic ring. The structure would be determined by the arrangement of these groups around the central carbon atoms.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the isopropyl group could undergo oxidation to form a ketone, while the benzamido group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it might have a high boiling point due to the presence of the amide group, which can form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to its Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Future research on this compound could involve studying its potential uses, such as in medicine or industry. Additionally, researchers might investigate ways to optimize its synthesis or to modify its structure to enhance its properties.